Cas no 5510-99-6 (Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer)
Di-sec-butylphenol, a mixture of isomers with a predominant 2,6-isomer composition, is a versatile intermediate in organic synthesis and industrial applications. Its sterically hindered phenolic structure enhances stability, making it suitable for use as an antioxidant, polymerization inhibitor, or chemical precursor. The predominance of the 2,6-isomer contributes to consistent reactivity and performance in formulations. This product exhibits good solubility in organic solvents and compatibility with various industrial processes. Its chemical properties make it valuable in the production of resins, lubricant additives, and specialty chemicals. The isomer mixture ensures balanced reactivity while maintaining the benefits of hindered phenol functionality.
5510-99-6 structure
Product Name:Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer
CAS No:5510-99-6
MF:C14H22O
MW:206.323884487152
MDL:MFCD00009330
CID:45974
PubChem ID:21685
Update Time:2025-08-03
Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer Chemical and Physical Properties
Names and Identifiers
-
- Di-sec-butylphenol
- 2,6-di(butan-2-yl)phenol
- 2,6-Di-sec-butylphenol
- 2,6-Di-sec-butylphenolneat
- Di-sec-butylphenol,mixed isomers
- EINECS 226-854-6
- PHENOL,2,6-DI-sec-BUTYL
- Phenol,2,6-di-sec-butyl- (6CI,7CI,8CI)
- 2,6-Di-sec-butyl-phenol
- PD161823
- DTXSID0044440
- 2,6-Di-sec-butylfenol
- PHENOL, 2,6-DI-sec-BUTYL-
- Q27269692
- NS00005314
- EC 226-854-6
- UNII-862GFQ832E
- Tox21_302075
- (-)-2,6-di-sec-butylphenol
- DTXCID8024440
- CAS-5510-99-6
- FT-0610723
- Phenol, 2,6-bis(1-methylpropyl)-
- CS-0453552
- NCGC00255992-01
- SCHEMBL202738
- 31291-60-8
- 862GFQ832E
- AKOS024286538
- 2,6-di-s-butyl-phenol
- BRN 2258305
- 5510-99-6
- CHEMBL416393
- 2,6-Di-sec-butylfenol [Czech]
- 4-06-00-03490 (Beilstein Handbook Reference)
- Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer
-
- MDL： MFCD00009330
- Inchi： 1S/C14H22O/c1-5-10(3)12-8-7-9-13(14(12)15)11(4)6-2/h7-11,15H,5-6H2,1-4H3
- InChI Key： FHTGJZOULSYEOB-UHFFFAOYSA-N
- SMILES： OC1C(=CC=CC=1C(C)CC)C(C)CC
Computed Properties
- Exact Mass: 206.16700
- Monoisotopic Mass: 206.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Yellow transparent liquid
- Density: 0.918
- Melting Point: -42 ºC
- Boiling Point: 255-260 ºC
- Flash Point: 127 ºC
- Refractive Index: 1.507-1.511
- PSA: 20.23000
- LogP: 4.41920
- Vapor Pressure: <0.01 mm Hg ( 20 °C)
- Solubility: Not determined
Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer Security Information
- Signal Word：Danger
- Hazard Statement： H225; H314; H335
- Warning Statement： P210; P233; P240; P241; P242; P243; P261; P264; P271; P280; P301+P330+P331; P303+P361+P353; P304+P340; P305+P351+P338; P310; P321; P363; P370+P378; P403+P233; P403+P235; P405; P501
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S24/25
- RTECS：SK8225000
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
- Packing Group：III
- Safety Term：S24/25
- Packing Group：III
Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer Customs Data
- HS CODE：2907199090
- Customs Data：
China Customs Code:
2907199090Overview:
2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D429508-5ml |
Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer |
5510-99-6 | 5ml |
$ 800.00 | 2023-09-07 | ||
| TRC | D429508-1ml |
Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer |
5510-99-6 | 1ml |
$299.00 | 2023-05-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524219-250mg |
2,6-Di-sec-butylphenol |
5510-99-6 | 98% | 250mg |
￥748.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524219-1g |
2,6-Di-sec-butylphenol |
5510-99-6 | 98% | 1g |
￥1684.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524219-5g |
2,6-Di-sec-butylphenol |
5510-99-6 | 98% | 5g |
￥5779.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524219-25g |
2,6-Di-sec-butylphenol |
5510-99-6 | 98% | 25g |
￥23979.00 | 2024-05-09 | |
| Crysdot LLC | CD12061897-100g |
2,6-Di-sec-butylphenol |
5510-99-6 | 95+% | 100g |
$49 | 2024-07-24 | |
| Ambeed | A265400-250mg |
2,6-Di-sec-butylphenol |
5510-99-6 | 90% | 250mg |
$112.0 | 2025-04-18 | |
| Ambeed | A265400-1g |
2,6-Di-sec-butylphenol |
5510-99-6 | 90% | 1g |
$273.0 | 2025-04-18 | |
| abcr | AB497249-1ml |
Di-sec-butylphenol, 2,6-isomer (~94%), 2,4-isomer (~4%), 98%; . |
5510-99-6 | 98% | 1ml |
€200.60 | 2025-04-18 |
Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5510-99-6)Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer
Order Number:A1211531
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):2128.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5510-99-6)Di-sec-butylphenol
Order Number:sfd4522
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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